2-(2-Methoxy-5-trifluoromethylphenyl)nicotinic acid, 95%

• IUPAC Name: 2-[2-methoxy-5-(trifluoromethyl)phenyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H10F3NO3/c1-21-11-5-4-8(14(15,16)17)7-10(11)12-9(13(19)20)3-2-6-18-12/h2-7H,1H3,(H,19,20)
• InChI Key: TVEZPBKNVTUKFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)C2=C(C=CC=N2)C(=O)O
• Molecular Formula: C14H10F3NO3
• DSSTOX Substance ID: DTXSID80688385
• Molecular Weight: 297.23 g/mol
• CAS RN: 1261976-55-9

Description

2-(2-Methoxy-5-trifluoromethylphenyl)nicotinic acid, or 2-MTF-NA, is an organic compound belonging to the class of nicotinic acids. It is an important intermediate in the synthesis of many pharmaceutical compounds and has been used in a variety of scientific research applications.

Scientific Research Applications

2-MTF-NA has been extensively used in scientific research for various applications, including as a reagent in organic synthesis, as a catalyst in asymmetric synthesis, and as a ligand in coordination chemistry. It has also been used in the synthesis of various pharmaceutical compounds, such as antibiotics and anti-cancer drugs.

Mechanism of Action

2-MTF-NA acts as an inhibitor of the enzyme acetylcholinesterase (AChE), which is responsible for the hydrolysis of the neurotransmitter acetylcholine (ACh). By inhibiting AChE, 2-MTF-NA increases the levels of ACh in the synaptic cleft, leading to an increase in cholinergic transmission.
Biochemical and Physiological Effects
2-MTF-NA has been shown to have a variety of biochemical and physiological effects. It has been shown to increase cognitive performance in animal models, as well as to improve motor coordination. In addition, 2-MTF-NA has been shown to have anti-inflammatory and anti-oxidant effects, as well as to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

2-MTF-NA has several advantages for lab experiments, including its low cost, high reactivity, and stability. However, it also has several limitations, such as its relatively low solubility in water and its tendency to form complexes with other compounds.

Future Directions

2-MTF-NA has the potential to be used in a wide range of future applications, such as in the development of new pharmaceuticals, as well as in the development of novel treatments for neurological disorders. Additionally, it may be used in the development of new diagnostic tools for the detection of AChE inhibitors. Finally, 2-MTF-NA may also be used in the development of new delivery systems for drugs and other therapeutic agents.

Synthesis Methods

2-MTF-NA can be synthesized through a two-step process. The first step involves the reaction of 2-methoxy-5-trifluoromethylphenol with ethyl chloroformate in the presence of triethylamine. This reaction yields 2-methoxy-5-trifluoromethylphenyl chloroformate. The second step involves the reaction of the chloroformate with sodium cyanide, which yields 2-MTF-NA.